3,8-Dibromofluoranthene
Overview
Description
3,8-Dibromofluoranthene is a chemical compound with the molecular formula C16H8Br2 and a molecular weight of 360.04 . It contains a total of 29 bonds, including 21 non-H bonds, 19 multiple bonds, 19 aromatic bonds, 1 five-membered ring, 3 six-membered rings, 3 nine-membered rings, 1 ten-membered ring, and 1 eleven-membered ring .
Synthesis Analysis
The synthesis of 3,8-Dibromofluoranthene involves a mixture of 3,8-dibromofluoranthene, di-p-tolylamine, Pd2(dba)3, NaOtBu, and PtBu3 . The reaction mechanism of on-surface coupling of 7,10-dibromofluoranthene (Br2FL) on Au (111) was studied as a possible route for fabricating graphene nanoribbons (GNRs) including pentagonal rings .Molecular Structure Analysis
The molecular structure of 3,8-Dibromofluoranthene is characterized by a number of rings and bonds. It contains 1 five-membered ring, 3 six-membered rings, 3 nine-membered rings, 1 ten-membered ring, and 1 eleven-membered ring . The InChI key for 3,8-Dibromofluoranthene is BWEMYDQPGWAUSX-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
3,8-Dibromofluoranthene has a molecular formula of C16H8Br2 and a molecular weight of 360.04 . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.properties
CAS RN |
6376-56-3 |
|---|---|
Product Name |
3,8-Dibromofluoranthene |
Molecular Formula |
C16H8Br2 |
Molecular Weight |
360.04 g/mol |
IUPAC Name |
3,8-dibromofluoranthene |
InChI |
InChI=1S/C16H8Br2/c17-9-4-5-10-12-6-7-15(18)13-3-1-2-11(16(12)13)14(10)8-9/h1-8H |
InChI Key |
BWEMYDQPGWAUSX-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=CC3=C2C(=C1)C4=C3C=CC(=C4)Br)Br |
Canonical SMILES |
C1=CC2=C(C=CC3=C2C(=C1)C4=C3C=CC(=C4)Br)Br |
Other CAS RN |
6376-56-3 |
Origin of Product |
United States |
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